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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B1139076

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK756326 dihydrochloride is a potent and selective nonpeptide agonist for the C-C
chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1][2][3] CCRS8 is primarily
expressed on specific immune cell populations, including T helper 2 (Th2) cells and regulatory
T cells (Tregs), making it a significant target in immunology and oncology research.[2]
ZK756326 serves as a valuable tool for investigating the physiological roles of CCR8 in various
cellular processes, including immune responses, cell migration, and potential involvement in
HIV infection.[1][2] These application notes provide detailed protocols for the preparation of
ZK756326 dihydrochloride stock solutions and their use in common cell-based assays.

Physicochemical and Solubility Data

Proper preparation of stock solutions is critical for obtaining accurate and reproducible
experimental results. The following table summarizes the key physicochemical and solubility
properties of ZK756326 dihydrochloride.
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Property

Value

Reference(s)

Chemical Name

2-[2-[4-((3-
phenoxyphenyl)methyl]-1-
piperazinyllethoxy]-ethanol,

dihydrochloride

[4]

Molecular Formula

C21H28N203 - 2HCI

[4]

Molecular Weight 429.4 g/mol [4]
Appearance Crystalline solid [31[5]
Purity >98% [4]
Solubility Soluble in DMSOSoluble in 1]

PBS (pH 7.2) at 10 mg/mL

Storage (Solid)

Store lyophilized at -20°C,
keep desiccated. Stable for 36
months.

[2]

Storage (In Solution)

Store at -20°C and use within
3 months to prevent loss of
potency. Aliquot to avoid

multiple freeze/thaw cycles.

[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ZK756326

dihydrochloride in dimethyl sulfoxide (DMSO). High-quality, anhydrous DMSO and aseptic

techniques are essential to prevent contamination and ensure the stability of the compound.

Materials:

e ZK756326 dihydrochloride powder

e Anhydrous, sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile syringe and 0.22 um syringe filter

Procedure:

Weighing: In a sterile environment (e.g., laminar flow hood), accurately weigh 4.29 mg of
ZK756326 dihydrochloride powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: For sterile applications, filter the stock solution through a 0.22 um sterile syringe
filter into a new sterile tube. This step is crucial for preventing microbial contamination of cell
cultures.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C,
protected from light.

Preparation of Working Solutions for Cell Culture

Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock

solution in a sterile cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ZK756326 dihydrochloride stock
solution at room temperature.

Dilution: In a laminar flow hood, perform serial dilutions of the stock solution with a sterile,
pre-warmed cell culture medium to achieve the desired final concentrations for your
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experiment. To minimize solvent toxicity, ensure the final concentration of DMSO in the cell
culture medium is less than 0.5%, with 0.1% being preferable. A vehicle control (medium with
the same final concentration of DMSO) should be included in all experiments.

Mechanism of Action and Signaling Pathway

As an agonist of CCR8, ZK756326 initiates a cascade of intracellular signaling events upon
binding to the receptor. CCR8 is coupled to a Gai protein. Ligand binding leads to the
dissociation of the G protein subunits (Gai and Gy), which in turn modulate the activity of
downstream effectors. This can result in the activation of the mitogen-activated protein kinase
(MAPK)/extracellular signal-regulated kinase (ERK) pathway and the mobilization of
intracellular calcium.[2][4]
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Caption: Simplified CCR8 signaling pathway.

Experimental Workflow: Calcium Flux Assay

A common method to assess the activity of GPCR agonists is to measure changes in
intracellular calcium concentration. The following workflow outlines a typical calcium flux assay
using ZK756326 dihydrochloride.
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Preparation

Seed cellsin a
96-well black, clear-bottom plate

Incubate overnight

Load cells with a
calcium-sensitive dye (e.g., Fluo-4 AM)

Encubate for 1 hour at 37°(9

Aspay

Measure baseline fluorescence

Add ZK756326 working solutions

Measure fluorescence kinetically

Data Ajnalysis

Calculate the change in fluorescence

Plot dose-response curve

Determine ECso value
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Caption: Workflow for a calcium flux assay.
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Logical Flow for Data Interpretation

The following diagram illustrates the logical flow for interpreting the results from cell-based
assays using ZK756326 dihydrochloride.

Start: Treat cells with ZK756326

Measure Intracellular Calcium Measure ERK Phosphorylation

Calcium Increase? p-ERK Increase?

No Yes

Conclusion:
No detectable CCR8
agonism under these
assay conditions

Conclusion:
ZK756326 is an active
CCRS8 agonist
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Caption: Logical flow for interpreting results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139076#preparing-zk756326-dihydrochloride-stock-
solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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